BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
fluxapyroxad technical grade

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluxapyroxad

Cat. No.: B1673505

Fluxapyroxad Technical Grade: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluxapyroxad is a broad-spectrum pyrazole-carboxamide fungicide belonging to the chemical
class of succinate dehydrogenase inhibitors (SDHIs).[1][2][3][4] It is a systemic fungicide with
preventative and curative properties, effective against a wide range of fungal pathogens in
various crops.[3][4] The technical grade active ingredient is the basis for formulated end-use
products. This guide provides an in-depth overview of the core physical and chemical
properties of fluxapyroxad technical grade, detailed experimental protocols for their
determination, and a visualization of its mechanism of action.

Chemical and Physical Properties

The physical and chemical properties of fluxapyroxad technical grade are crucial for
understanding its environmental fate, behavior, and for the development of effective
formulations. The following tables summarize the key quantitative data.

Table 1: General and Physical Properties of
Fluxapyroxad
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Property

Value

Reference

Common Name

Fluxapyroxad

[1]2]

3-(difluoromethyl)-1-methyl-N-
(3',4',5'-trifluoro[1,1'-

IUPAC Name ) [1][2]
biphenyl]-2-yl)-1H-pyrazole-4-
carboxamide

CAS Number 907204-31-3 [1]12]

Molecular Formula C1sH12FsN30 [1][2]

Molecular Weight 381.31 g/mol [1][2]

Physical Form

White to beige solid (fine

crystalline powder)

[1](2]

Odor Odorless [1]
Melting Point 156.8 °C [1][2]
Decomposition Temperature ~230 °C [1112]

Density

1.47 g/lcm3 (at 20 °C)

[1]

Vapor Pressure

2.7 x 10=° Pa (at 20 °C); 8.1 x
10-° Pa (at 25 °C)

[1]

Table 2: Solubility Properties of Fluxapyroxad
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Property

Value (at 20 °C)

Reference

Water Solubility

3.78 mg/L (pH 4.01)3.88 mg/L
(pH 5.84)3.44 mg/L (pH
7.00)3.84 mg/L (pH 9.00)

[1]

Solubility in Organic Solvents

Acetone: >250 g/LAcetonitrile:
167.6 g/LDichloromethane:
146.1 g/LEthyl acetate: 123.3
g/LMethanol: 53.4 g/LToluene:
20.0 g/Ln-Octanol: 4.69 g/Ln-
Heptane: 0.106 g/L

[1](2]

Partition Coefficient (n-

octanol/water)

log Kow = 3.09

[1]

Table 3: Stability and Spectroscopic Properties of

Fluxapyroxad

Property

Value

Reference

Hydrolysis

Stable in aqueous solutions at
pH 4, 7, and 9.

[1]3]

Aqueous Photolysis

Not a significant degradation

pathway.

[1]

Storage Stability

Stable for at least two years
under normal storage

conditions.

[1]

UV Absorption (at pH 5.9)

€=44100 L mol~t cm~t at 193
nme = 24010 L mol~t cm™1! at
230 nme =978 L mol~t cm™1 at
290 nm

[1]

Experimental Protocols
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The determination of the physical and chemical properties of chemical substances is
standardized through internationally recognized guidelines, such as those published by the
Organisation for Economic Co-operation and Development (OECD). These protocols ensure
data quality and comparability across different laboratories.

Generic Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of a
physicochemical property according to OECD guidelines.
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Generic Experimental Workflow for Physicochemical Property Determination
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Caption: General workflow for determining a physicochemical property.
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Key Experimental Methodologies

e Melting Point/Melting Range (OECD 102): The melting point is determined by heating a
small, powdered sample of the substance and observing the temperature at which the phase
transition from solid to liquid occurs. Common methods include the capillary tube method (in
a liquid bath or metal block), hot-stage microscopy, and differential scanning calorimetry
(DSC). The reported value is often a range, indicating the temperatures of the initial and final
stages of melting.

o Density of Solids (OECD 109): The density of a solid can be determined using methods such
as the pycnometer method or the hydrostatic balance. The pycnometer method involves
measuring the mass of the substance and the volume it displaces in a liquid of known
density. The hydrostatic balance determines the density from the difference in the weight of
the sample in air and when submerged in a liquid of known density.

e Vapor Pressure (OECD 104): Vapor pressure, a measure of a substance's volatility, can be
determined by several methods depending on the expected pressure range. For substances
with very low vapor pressure like fluxapyroxad, methods such as the gas saturation method
or effusion methods (Knudsen cell or isothermal thermogravimetry) are typically employed.
These methods measure the mass of substance transported by a known volume of gas or
escaping through a small orifice over time.

» Water Solubility (OECD 105): The water solubility is determined by establishing a saturated
solution of the substance in water at a constant temperature. The concentration of the
substance in the aqueous phase is then measured analytically. The two primary methods are
the column elution method (for poorly soluble substances) and the flask method (for more
soluble substances). Given fluxapyroxad's low water solubility, the column elution method is
appropriate.

 Partition Coefficient (n-octanol/water) (OECD 107 & 117): The n-octanol/water partition
coefficient (Kow) is a measure of a substance's lipophilicity. It can be determined by the
shake-flask method (OECD 107), where the substance is partitioned between n-octanol and
water, and the concentrations in both phases are measured. Alternatively, the HPLC method
(OECD 117) can be used, which correlates the retention time of the substance on a reverse-
phase column with the log Kow of standard compounds.
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» Hydrolysis as a Function of pH (OECD 111): This test evaluates the abiotic degradation of a
substance in water at different pH levels (typically 4, 7, and 9). Sterile aqueous buffer
solutions containing the test substance are incubated in the dark at a constant temperature.
The concentration of the substance is measured over time to determine the rate of
hydrolysis.

¢ Phototransformation of Chemicals in Water (OECD 316): This study assesses the
degradation of a chemical due to direct absorption of light. A solution of the test substance in
pure water is exposed to a light source that simulates natural sunlight. The concentration of
the substance is monitored over time to determine the rate of phototransformation. Dark
controls are run in parallel to differentiate between photochemical and other degradation

processes.

Mechanism of Action

Fluxapyroxad's fungicidal activity stems from its ability to inhibit succinate dehydrogenase
(SDH), also known as Complex Il, in the mitochondrial respiratory chain of fungi.[1][2][3][4] This
inhibition disrupts the tricarboxylic acid (TCA) cycle and electron transport, leading to a
cessation of energy production (ATP synthesis) and the depletion of essential building blocks
for cellular components.[1][5] This ultimately results in the inhibition of spore germination, germ

tube elongation, and mycelial growth.[1][2][3]
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Mechanism of Action of Fluxapyroxad
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Caption: Fluxapyroxad inhibits Complex Il of the mitochondrial respiratory chain.
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Conclusion

This technical guide provides a consolidated resource on the fundamental physical and
chemical properties of fluxapyroxad technical grade. The data, presented in a structured
format, alongside references to standardized experimental protocols, offers a valuable tool for
researchers, scientists, and professionals in drug and pesticide development. A clear
understanding of these properties is essential for the safe handling, effective formulation, and
environmental risk assessment of this important fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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